Cas no 103-85-5 (Phenylthiourea)
Phenylthiourea (PTU) is an organosulfur compound with the chemical formula C₇H₈N₂S. It is primarily recognized for its role as a thiourea derivative, exhibiting notable properties in chemical and biological applications. PTU is commonly utilized as a chelating agent and inhibitor, particularly in studies involving tyrosinase activity due to its ability to bind copper ions. Its structural features, including the phenyl group and thiourea moiety, contribute to its reactivity and selectivity in coordination chemistry. PTU is also employed in analytical chemistry for metal ion detection and separation. The compound is characterized by its stability under standard conditions, making it suitable for laboratory use. Proper handling is advised due to potential toxicity.
Phenylthiourea structure
Product Name:Phenylthiourea
CAS No:103-85-5
MF:C7H8N2S
MW:152.2168
MDL:MFCD00004933
CID:81847
PubChem ID:676454
Update Time:2025-06-08
Phenylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Phenylthiourea
- 1-Phenyl-2-thiourea
- 1-phenylthiourea
- alpha-phenylthiourea
- N-phenylthiourea
- Phenylthiocarbamide
- PTC
- PTU
- U 6324
- Phenyl-2-thiourea
- Phenyl-thiourea
- 1-phenyl-2-thio-ure
- fenylthiomocovina
- PTC1
- MTC1
- PTCH1
- HSCR1
- MEN2A
- MEN2B
- RET51
- 1-phenyl thiourea
- u6324
- Thiourea, phenyl-
- Urea, 1-phenyl-2-thio-
- Thiourea, N-phenyl-
- RCRA waste number P093
- Fenylthiomocovina [Czech]
- N-phenylisothiourea
- N-Phenyl-Thiourea
- .alpha.-Phenylthiourea
- RCRA waste no. P093
- STK398097
- Phenylthioharnstoff
- NCGC00256507-01
- NCI-C02017
- P0237
- MFCD00004933
- 1bug
- CAS-103-85-5
- NCGC00090967-02
- MS-20376
- Thiourea, phenyl
- NCGC00090967-03
- Urea, 1phenyl2thio
- USAF EK-1569
- DB03694
- CHEBI:46261
- TimTec1_004784
- AKOS000266872
- NCGC00090967-01
- N-Phenylthiourea, 97%
- Q411216
- F3143-0088
- AC-13462
- 1-PHENYL-2-THIOUREA [HSDB]
- N'-phenyl-thiourea
- NSC 5779
- N-Phenylthiourea, Grade II, >=90% (HPLC)
- HY-Y0351
- N-PHENYLTHIOUREA [MI]
- DTXSID9021134
- NSC5779
- UNII-6F82C6Q54C
- VU0510645-1
- 103-85-5
- phenyl thiourea
- N-Phenylthiourea, >=98%
- 2-thiourea, 1-phenyl-
- HMS1547J10
- NSC-5779
- Z57474172
- Tox21_302998
- URS
- CS-0015071
- PhNHC(S)NH2
- GTPL12496
- monophenyl thiourea
- NS00009813
- NCGC00259231-01
- N-Phenylthiourea, PESTANAL(R), analytical standard
- BDBM50240041
- DTXCID801134
- J-001049
- WLN: SUYZMR
- CHEMBL263376
- 6F82C6Q54C
- EINECS 203-151-2
- A800823
- NCGC00090967-04
- BBL013021
- AI3-07549
- CCRIS 514
- SCHEMBL42753
- PhNHC(=S)NH2
- EN300-18229
- UN2767
- HSDB 4105
- 1phenylthiourea
- PhNHCSNH2
- NPhenylthiourea
- Tox21_201682
-
- MDL： MFCD00004933
- Inchi： 1S/C7H8N2S/c8-7(10)9-6-4-2-1-3-5-6/h1-5H,(H3,8,9,10)
- InChI Key： FULZLIGZKMKICU-UHFFFAOYSA-N
- SMILES： S=C(N([H])[H])N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 907309
Computed Properties
- Exact Mass: 152.04100
- Monoisotopic Mass: 152.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.7
- Topological Polar Surface Area: 70.1
Experimental Properties
- Color/Form: White needle like crystals.
- Density: 1.3
- Melting Point: 150.0 to 155.0 deg-C
- Boiling Point: 266.7°C at 760 mmHg
- Flash Point: 115.1 °C
- Refractive Index: 1.5500 (estimate)
- Solubility: Soluble in alcohol
- Water Partition Coefficient: Soluble in hot water and alcohol.
- Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, strong bases.
- PSA: 70.14000
- LogP: 2.11540
- Sensitiveness: Sensitive to humidity
- Merck: 7315
- Solubility: It is easily soluble in ethanol and can be dissolved in 400 parts of cold water and 17 parts of hot water.
Phenylthiourea Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H300,H317
- Warning Statement： P264,P280,P301+P310
- Hazardous Material transportation number：UN 2811 6.1/PG 1
- WGK Germany：3
- Hazard Category Code： 28-43
- Safety Instruction： S28-S36/37-S45
- RTECS：YU1400000
-
Hazardous Material Identification：
- Packing Group：I
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：I
- Risk Phrases：R28
- HazardClass：6.1
- PackingGroup：I
- TSCA：Yes
- Toxicity：LD50 in rats, rabbits (mg/kg): 3, 40 orally (Scheline)
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD60154)
Phenylthiourea Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phenylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P7629-10G |
Phenylthiourea |
103-85-5 | 10g |
¥990.9 | 2023-11-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P7629-25G |
Phenylthiourea |
103-85-5 | 25g |
¥1902.11 | 2023-11-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P7629-100G |
Phenylthiourea |
103-85-5 | 100g |
¥6099.47 | 2023-11-03 | ||
| TRC | P158131-100mg |
1-Phenylthiourea |
103-85-5 | 100mg |
$ 58.00 | 2023-09-06 | ||
| TRC | P158131-500mg |
1-Phenylthiourea |
103-85-5 | 500mg |
$ 75.00 | 2023-09-06 | ||
| TRC | P158131-1g |
1-Phenylthiourea |
103-85-5 | 1g |
$ 92.00 | 2023-09-06 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73460-100g |
Phenylthiourea |
103-85-5 | 100g |
¥526.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73460-25g |
Phenylthiourea |
103-85-5 | 25g |
¥166.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73460-5g |
Phenylthiourea |
103-85-5 | 5g |
¥36.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73460-1g |
Phenylthiourea |
103-85-5 | 1g |
¥36.0 | 2021-09-08 |
Phenylthiourea Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:103-85-5)N-苯基硫脲
Order Number:LE1770313;LE19273
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:36
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:103-85-5)Phenylthiourea
Order Number:A1200480
Stock Status:in Stock
Quantity:500g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):756.0/259.0
Email:sales@amadischem.com
Phenylthiourea Related Literature
-
Zekeriyya Bahadir,Volkan Numan Bulut,Hakan Bekta?,Mustafa Soylak RSC Adv. 2016 6 6896
-
Archibald Clow,N. L. Helmrich Trans. Faraday Soc. 1940 35 685
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3. Visible light triggered, catalyst free approach for the synthesis of thiazoles and imidazo[2,1-b]thiazoles in EtOH?:?H2O green mediumAnu Mishra,Madhulika Srivastava,Pratibha Rai,Snehlata Yadav,Bhartendu Pati Tripathi,Jaya Singh,Jagdamba Singh RSC Adv. 2016 6 49164
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4. 455. Thiadiazoles. Part III. 3-amino-5-arylamino- and 3 : 5-di(aralkylamino)-1 : 2 : 4-thiadiazolesFrederick Kurzer J. Chem. Soc. 1956 2345
-
5. 455. Thiadiazoles. Part III. 3-amino-5-arylamino- and 3 : 5-di(aralkylamino)-1 : 2 : 4-thiadiazolesFrederick Kurzer J. Chem. Soc. 1956 2345
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